Cas no 1314929-16-2 (Ethyl(hex-5-en-1-yl)amine)

• Product Name: Ethyl(hex-5-en-1-yl)amine
• CAS No: 1314929-16-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5776685
• PubChem ID: 17824979
• Update Time: 2025-05-20

Ethyl(hex-5-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• ethyl(hex-5-en-1-yl)amine
• SCHEMBL3126348
• EN300-1085913
• AKOS006356791
• 1314929-16-2
• 5-Hexen-1-amine, N-ethyl-
• Ethyl(hex-5-en-1-yl)amine

• Inchi： 1S/C8H17N/c1-3-5-6-7-8-9-4-2/h3,9H,1,4-8H2,2H3
• InChI Key： CLUIVQIXTWWIEG-UHFFFAOYSA-N
• SMILES： N(CC)CCCCC=C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.773±0.06 g/cm3(Predicted)
• Boiling Point: 168.3±19.0 °C(Predicted)
• pka: 10.74±0.19(Predicted)

Additional information on Ethyl(hex-5-en-1-yl)amine

Comprehensive Overview of Ethyl(hex-5-en-1-yl)amine (CAS No. 1314929-16-2): Properties, Applications, and Industry Trends

Ethyl(hex-5-en-1-yl)amine (CAS No. 1314929-16-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative combines an ethyl group with a hex-5-en-1-yl chain, offering reactivity that makes it valuable for synthesizing complex molecules. Recent studies highlight its role as a building block in drug discovery, particularly for modulating bioavailability and metabolic stability.

The compound’s alkene functional group enables diverse chemical transformations, including cross-coupling reactions and hydrogenation, aligning with the growing demand for sustainable chemistry. Researchers are exploring its potential in green synthesis methods, such as photocatalysis and flow chemistry, to reduce environmental impact—a topic frequently searched in AI-driven chemical databases like Reaxys and SciFinder.

In material science, Ethyl(hex-5-en-1-yl)amine serves as a precursor for functionalized polymers. Its amphiphilic nature allows applications in smart coatings and self-assembling nanomaterials, addressing trends in renewable energy and electronics miniaturization. Industry forums often query its compatibility with biodegradable materials, reflecting broader interest in eco-friendly alternatives.

Analytical characterization of CAS No. 1314929-16-2 typically involves GC-MS and NMR spectroscopy, with purity thresholds critical for high-yield reactions. Patent literature reveals its use in crop protection agents, where its derivatization enhances pesticidal efficacy while meeting stringent regulatory standards—a frequent search topic among agrochemical professionals.

Supply chain dynamics for this compound are influenced by specialty chemical demand fluctuations. Suppliers emphasize custom synthesis options to support R&D scalability, responding to queries about bulk procurement in online marketplaces like ChemSrc and Sigma-Aldrich. Storage recommendations often highlight inert atmosphere conditions to preserve its olefinic stability.

Future prospects for Ethyl(hex-5-en-1-yl)amine include catalysis innovation and bioorthogonal chemistry applications. Its dual reactivity (amine/alkene) positions it as a candidate for click chemistry workflows, a trending topic in drug conjugation research. Collaborative studies with machine learning-assisted reaction optimization further amplify its industrial relevance.